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Compound of Interest

6-chloro-N-cyclohexylpyridazin-3-
Compound Name:
amine

Cat. No.: B086939

Disclaimer: A specific Safety Data Sheet (SDS) for 6-chloro-N-cyclohexylpyridazin-3-amine
was not readily available. The following guidance is based on the safety profiles of structurally
similar compounds, such as 6-chloropyridazin-3-amine, and general best practices for the
disposal of halogenated organic compounds. Researchers must consult their institution's
Environmental Health and Safety (EHS) department for specific disposal protocols and to
ensure compliance with local, state, and federal regulations.

Immediate Safety and Handling Precautions

Prior to handling 6-chloro-N-cyclohexylpyridazin-3-amine, it is crucial to review all available
safety information and to perform a risk assessment. Based on related compounds, this
substance should be treated as hazardous.

Personal Protective Equipment (PPE):
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PPE Item Specification

Eye Protection Chemical safety goggles or glasses.
Hand Protection Chemical-resistant gloves (e.g., nitrile).
Body Protection Laboratory coat.

Use in a well-ventilated area, preferably a
chemical fume hood. If dust or aerosols may be

Respiratory Protection N ]
generated, a certified respirator should be used.

[1]

Handling:

Avoid contact with skin and eyes.[2]

Avoid the formation of dust and aerosols.[2]

Do not eat, drink, or smoke when using this product.[2]

Wash hands thoroughly after handling.[1][2]

Storage:

e Store in a cool, dry, well-ventilated area.[1]

o Keep the container tightly sealed.[1]

o Store locked up.[1][2]

Step-by-Step Disposal Protocol
Waste Segregation and Collection:

o Designate a Waste Container: Use a designated, properly labeled hazardous waste
container. The label must clearly state "Hazardous Waste" and include the full chemical
name: "6-chloro-N-cyclohexylpyridazin-3-amine".
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e Segregate as Halogenated Waste: As a chlorinated organic compound, all waste containing
6-chloro-N-cyclohexylpyridazin-3-amine must be segregated into a "Halogenated Organic
Waste" stream. Do not mix with non-halogenated waste.[3]

o Collect Chemical Waste: Carefully transfer any waste product, including residues and
solutions, into the designated hazardous waste container.

o Collect Contaminated Materials: Any items grossly contaminated with the compound, such
as pipette tips, weighing paper, gloves, and wipes, must also be disposed of as hazardous
waste in the same container.

o Container Management: Keep the waste container closed at all times, except when adding
waste. Do not overfill the container; leave at least 10% headspace.

Final Disposal:
o Seal the Container: Once the container is ready for disposal, ensure it is securely sealed.

e Arrange for Pickup: Contact your institution's EHS department to arrange for the pickup and
disposal of the hazardous waste. Follow all institutional procedures for waste handover.

Spill Management:

In the event of a spill, the following procedures should be followed:
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Spill Size

Procedure

Small Spill

1. Ensure you are wearing appropriate PPE. 2.
Contain the spill using an inert absorbent
material like vermiculite or sand. 3. Carefully
sweep up the absorbed material and place it
into the designated hazardous waste container.
4. Clean the spill area with a suitable solvent
(e.g., isopropanol, ethanol), followed by soap
and water. 5. Dispose of all cleanup materials as

hazardous waste.

Large Spill

1. Evacuate the immediate area. 2. Alert others

and your supervisor. 3. Contact your institution's
EHS or emergency response team immediately.
4. Do not attempt to clean up a large spill

yourself.

Experimental Workflow for Disposal
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Caption: Workflow for the safe disposal of 6-chloro-N-cyclohexylpyridazin-3-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b086939#6-chloro-n-cyclohexylpyridazin-3-amine-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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